Cas no 57-55-6 ((±)-1,2-Propanediol)

• Product name: (±)-1,2-Propanediol
• CAS No: 57-55-6
• MF: C₃H₈O₂
• MW: 76.0944213867188
• MDL: MFCD00064272
• CID: 33666
• PubChem ID: 24864713

(±)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol
• 1,2-DIHYDROXYPROPANE
• (+/-)-1,2-PROPANEDIOL
• 1,2-PROPYLENE GLYCOL
• ARCOPLUS(R)
• ARCTIC PLUS(R)
• DOWFROST(TM)
• FEMA 2940
• GLYCOL - PROPYLENE
• METHYL GLYCOL
• Methylglyeol
• MONO PROPYLENE GLYCOL
• PG-AAF
• PG-ADF
• PGI
• PROPANE-1,2-DIOL
• PROPYLENGLYCOLUM
• SAFEWING MP IV 2001
• 1,2-Propanediol analytical reference material
• Propylene glycol
• Propylene glycol (PG)
• Propylene glycol （industrial grade）
• Gallic acid propyl ester
• Propyl Gallate
• Propylene glycol pharmaceutical secondary standard
• traceable to USP
• 1,2-PDO
• α-Propylene glycol
• 1.2-Propylene
• 2-Hydroxypropanol
• Methylethyl glycol
• Methylethylene glycol
• Isopropylene glycol
• Monopropylene glycol
• Dowfrost
• Sirlene
• Trimethyl glycol
• Propylene Glycol USP
• 2,3-Propanediol
• Solargard P
• alpha-Propyleneglycol
• Solar Winter BAN
• dl-Propylene glycol
• 1,2-Propylenglykol
• DL-1,2-Propanediol
• Ucar 35
• Sentry Propylene Glycol
• (RS)-1,2-Propanediol
• (+-)-1,2-Propanediol
• PG 12
• (+-)-Propylene glycol
• propylenglycol
• (±)-1,2-Propanediol
• 1,2-Propanediol;
• 1,2-(RS)-Propanediol
• AI3-01898
• PROPYLENE GLYCOL [FCC]
• Propylene glycol dl-form
• NSC35747
• PROPYLENE GLYCOL (SOLVENT) [VANDF]
• 1,2-Propylenglykol [German]
• MLS001055394
• 1,2-(RS)-Propanediol; 1,2-Dihydroxypropane; 1,2-Propylene glycol
• propylene glycerol
• Glycol, Propylene
• SDM No. 27
• NSC-35749
• Glikol propylenowy
• AKOS016355793
• BRN 1340498
• E1520
• PROPYLENE GLYCOL (EP MONOGRAPH)
• DSSTox_CID_1206
• Propylene glycol [USP:JAN]
• Propylene glycol (USP:JAN)
• NSC-35748
• ( inverted exclamation markA)-1,2-Propanediol
• NSC-35747
• All purpose lubricant
• 6DC9Q167V3
• NCGC00090739-02
• PROPYLENE GLYCOL [MI]
• 1-2-propanediol
• CH3CH(OH)CH2OH
• SMR000677948
• (.+/-.)-1,2-Propanediol
• Propan-1,2-Diol
• EC 200-338-0
• BBL011472
• PROPYLENE GLYCOL DL-FORM [MI]
• 1ST000649
• Propylene Glycol, meets USP testing specifications
• P0485
• Vet Lube
• NSC 69860
• EPA Pesticide Chemical Code 068603
• Z106938868
• PROPYLENE GLYCOL (USP MONOGRAPH)
• Propylenglykol
• 1,2-Hydroxypropane
• GR12
• EN300-21726
• 1,2-Propanediol, ReagentPlus(R), 99%
• racemic 1,2-propanediol
• Propylene Glycol U.S.P.
• Poly(propylene glycol) average Mn 2000
• MeCH(OH)CH2OH
• 1,2 -propanediol
• DB-013280
• Lubricant Eye Drops Restorative Performance
• Equate Lubricant Eye Drops Restorative Performance
• 1,2-Propanediol, ACS reagent
• 1,2-propane diol
• Kollisolv pg
• Non Spermicidal Sterile Lubricating Jelly
• FEMA No. 2940
• Systane COMPLETE PF
• Propyleneglycolum
• Ilexan P
• S-(+)-Propylene glycol
• DEROFEN MIEL
• STL146584
• PROPYLENE GLYCOL [II]
• Propylene glycol, FCC, FG
• Propylene glycol, United States Pharmacopeia (USP) Reference Standard
• Walgreen Sterile Lubricant
• C00583
• Prolugen
• GLYCEROL IMPURITY C (EP IMPURITY)
• SY003769
• 1,2-Propanediol (8CI,9CI)
• Propylene glycol; (RS)-propane-1,2-diol; Glycerol Imp. C (EP); GR 43314X; Glycerol Impurity C
• LS-1391
• General lube
• E490
• NS00009085
• Metiletilenglicol
• (R)-(-)-1,2-Propyleneglycol; (R)-(-)-Propylene glycerol; (R)-(-)-Propylene glycol
• bmse000302
• PROPYLENE GLYCOL [FHFI]
• (S)-(+)-Propylene glycerol
• PROPYLENEGLYCOLUM [WHO-IP LATIN]
• 1,2-propandiol
• SB44656
• Ins no.1520
• PROPYLENE GLYCOL [WHO-IP]
• Systane COMPLETE
• DA-66939
• PROPYLENE GLYCOL [MART.]
• HEB Lubricant Eye Drops Dry Eye Therapy
• CVS Health Lubricant Drops
• CHEBI:16997
• J-502273
• PROPYLENE GLYCOL (USP-RS)
• BRD-A19232309-001-08-6
• DSSTox_GSID_27863
• Tox21_111003
• Ins-1520
• propylene-glycol
• 1,2 Propanediol
• CHEMBL286398
• 2-Dihydroxypropanol
• Propyleeniglykoli
• 1,2-propyleneglycol
• GENERAL OB LUBRICANT
• Propilenoglicol
• NCGC00090739-03
• UNII-6DC9Q167V3
• PROPYLENE GLYCOL [JAN]
• BP-21014
• HY-Y0921
• Epitope ID:161748
• AKOS000121049
• Restorative Formula Lubricant Eye Drops
• NSC35748
• L-1,2-propanediol
• KETO-TREAT
• NSC35749
• CCRIS 5929
• 1,2-Propanediol, analytical reference material
• 1,2-Propanediol 100 microg/mL in Acetonitrile
• Kilfrost ABC-S
• NSC-69860
• propylene glycol cefatrizine
• Propylene glycol (solvent)
• 3-01-00-02142 (Beilstein Handbook Reference)
• Walgreens Lubricant Eye Drops Restorative Performance
• PROPYLENE GLYCOL [USP-RS]
• 1.2-propanediol
• Tox21_201812
• DB01839
• 1,2-propane-diol
• (2RS)-PROPANE-1,2-DIOL
• Tox21_301441
• SY003770
• SB44657
• PROPYLENE GLYCOL [VANDF]
• MFCD00064272
• Equate Support Moisture Lubricant Eye
• ()-1,2-propanediol
• Propylene glycol, USP
• NCGC00090739-01
• HSDB 174
• DTXSID0021206
• NSC69860
• PROPYLENE GLYCOL [HSDB]
• DSSTox_RID_78594
• NCGC00259361-01
• racemic propylene glycol
• PROPYLENE GLYCOL (II)
• NCGC00254159-01
• CS-0015917
• GLYCEROL IMPURITY C [EP IMPURITY]
• Sirlene /Former use/
• Poly(propylene glycol) average Mn 400
• Eyelash and Eyebrow Lengthener
• HOCH2CH(OH)Me
• USEPA/OPP Pesticide Code: 068603
• NCGC00090739-04
• BCP23677
• NCGC00255183-01
• Sterile Lubricant drops
• Lubiseptol Lubricant
• Propylene glycol, British Pharmacopoeia (BP) Reference Standard
• WLN: QY1&1Q
• F1908-0071
• HOCH2CH(OH)CH3
• PROPYLENE GLYCOL (MART.)
• DTXCID901206
• Caswell No. 713
• 1,2-Propanediol, analytical standard
• S6258
• alpha-Propylene glycol
• CRB71005
• Propylene glycol (TN)
• EINECS 200-338-0
• D00078
• PROPYLENE GLYCOL [WHO-DD]
• E-1520
• PROPYLENE GLYCOL [USP MONOGRAPH]
• PROPYLENE GLYCOL [EP MONOGRAPH]
• Glicol propilenico
• Propane-1,2-glycol
• Poly(propylene glycol) average Mn 4000
• CVS Lubricant Eye Drops 15mL
• Tox21_300006
• Propylene Glycol (Propane-1,2-diol)
• Propylene glycol (JP18/USP)
• Q161495
• Propylene glycol, European Pharmacopoeia (EP) Reference Standard
• HMS3039O11
• Walgreens Complete Lubricant Eye Drops
• Systane Balance
• OB Lube
• 1,2-Propanediol, puriss., 99.5%
• 1,2-Propanediol, USP, 99.5%
• 1,2-Propanediol, p.a., ACS reagent, 99.5%
• CAS-25322-69-4
• 1,2-Propanediol, Vetec(TM) reagent grade, 98%
• 63625-56-9
• 1,2-Propanediol, ACS reagent, >=99.5%
• CAS-57-55-6
• 1,2-Propanediol, meets analytical specification of Ph. Eur., BP, USP, >=99.5%
• Propylene glycol, Pharmaceutical Secondary Standard; Certified Reference Material
• 1,2-Propanediol, ReagentPlus(R), >=99%
• C3H8O2
• PROPANEDIOL-
• 1,2-Propanediol, SAJ special grade, >=99.0%
• 57-55-6
• 1,2-Propanediol, tested according to Ph.Eur.
• Poly(propylene glycol) - M.W=4000
• MSK000649
• 1,2-Propanediol, puriss. p.a., ACS reagent, >=99.5% (GC)
• 123120-98-9
• 1,2-Propanediol, SAJ first grade, >=99.0%
• 613-293-0
• FP177015
• 1,2-Propanediol, LR, >=99%
• 1000PG
• .alpha.-Propylene glycol
• 200-338-0
• FP35394

• MDL： MFCD00064272
• Inchi： 1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3
• InChI Key： DNIAPMSPPWPWGF-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C([H])([H])[H])C([H])([H])O[H]
• BRN： 1340498

Computed Properties

• Exact Mass: 76.05240
• Monoisotopic Mass: 76.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 20.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless, viscous and stable absorbent liquid, almost tasteless, odorless, flammable and low toxic.
• Density: 1.036 g/mL at 25 °C(lit.)
• Melting Point: −60 °C (lit.)
• Boiling Point: 187 °C(lit.)
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
  n20/D 1.433
• PH: 6-8 (100g/l, H2O, 20℃)
• Water Partition Coefficient: miscible
• PSA: 40.46000
• LogP: -0.64050
• Merck: 7855
• Solubility: It can be miscible with water, ethanol, ether, chloroform, acetone and other organic solvents. The solubility of hydrocarbons, chlorinated hydrocarbons and oils is small, but it is stronger than that of ethylene glycol.
• Sensitiveness: Hygroscopic
• Vapor Pressure: 0.08 mmHg ( 20 °C)
• FEMA: 2940 | PROPYLENE GLYCOL

(±)-1,2-Propanediol Security Information

• Prompt：warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：TY2000000
• TSCA：Yes
• Safety Term：S24/25
• Explosive Limit：2.4-17.4%(V)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

(±)-1,2-Propanediol Customs Data

• HS CODE：2905320000
• Customs Data：

  China Customs Code:

  2905320000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on (±)-1,2-Propanediol

Introduction to (±)-1,2-Propanediol and Its Significance in Modern Chemistry and Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, biotechnology, and industrial applications. Among these, (±)-1,2-Propanediol, with the CAS number 57-55-6, stands out as a versatile and highly valuable intermediate. This compound, also known as propylene glycol, has garnered significant attention due to its broad utility in various sectors. Its unique chemical properties make it an indispensable component in the synthesis of polymers, solvents, and pharmaceuticals. This article delves into the multifaceted aspects of (±)-1,2-Propanediol, exploring its chemical characteristics, industrial applications, and the latest research findings that underscore its importance.

The molecular structure of (±)-1,2-Propanediol consists of a propane backbone with two hydroxyl groups attached to adjacent carbon atoms. This configuration imparts remarkable solvency properties, making it an effective solvent for a wide range of organic and inorganic compounds. The presence of two hydroxyl groups also allows for extensive hydrogen bonding capabilities, which is crucial for its role in various biochemical processes. The compound exists as a racemic mixture of enantiomers, with both the (R) and (S) configurations present in equal amounts.

In industrial applications, (±)-1,2-Propanediol is widely used as a precursor in the production of polyesters and polyurethanes. These polymers are integral to manufacturing fibers for textiles, films for packaging, and coatings for various surfaces. The compound's ability to act as a plasticizer enhances the flexibility and durability of these materials. Additionally, its use as a solvent in paints and coatings improves application efficiency and finish quality.

The pharmaceutical industry has also harnessed the potential of (±)-1,2-Propanediol for several critical applications. One of its primary uses is as a vehicle or solvent in drug formulations. Its high solubility allows for the effective delivery of active pharmaceutical ingredients (APIs), ensuring better bioavailability and therapeutic efficacy. Furthermore, propylene glycol is employed in the production of antifreeze solutions for medications that require stability at low temperatures.

Recent research has highlighted the significance of (±)-1,2-Propanediol in biotechnology and medical research. Studies have demonstrated its role as a key intermediate in the synthesis of chiral compounds used in drug development. The ability to manipulate its enantiomeric purity has opened new avenues for creating enantiomerically pure drugs with enhanced pharmacological profiles. For instance, researchers have utilized (±)-1,2-Propanediol derivatives as building blocks in the synthesis of novel antibiotics and antiviral agents.

The environmental impact of (±)-1,2-Propanediol is another area of growing interest. Unlike some traditional solvents that are derived from fossil fuels, propylene glycol can be produced through bio-based routes using renewable resources such as corn syrup or sugarcane molasses. This bio-based production method aligns with global sustainability goals by reducing dependency on non-renewable feedstocks and lowering carbon emissions.

In conclusion, (±)-1,2-Propanediol is far more than just a simple chemical compound; it is a cornerstone material with far-reaching implications across multiple industries. Its versatility as a solvent and intermediate makes it indispensable in pharmaceuticals, polymers, and industrial manufacturing. The ongoing research into its applications continues to uncover new possibilities that could further enhance its utility in medicine and biotechnology. As science advances and sustainability becomes increasingly important, compounds like (±)-1,2-Propanediol will undoubtedly play an even more significant role in shaping the future.